
N,N'-Dinitrourea: A Comprehensive Technical
Guide on Stability and Sensitivity

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Urea, N,N'-dinitro-

Cat. No.: B171865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and sensitivity data for N,N'-

dinitrourea (DNU), a high-energy material with potential applications as a precursor in the

synthesis of other energetic compounds.[1][2] Due to its inherent instability, a thorough

understanding of its characteristics is crucial for safe handling and use in research and

development.

Core Properties
N,N'-dinitrourea is a powerful explosive notable for its high density and positive oxygen

balance.[3] However, these energetic properties are coupled with significant sensitivity to

external stimuli and limited thermal stability, which currently restrict its direct application as an

energetic material.[2][3] It is primarily considered a valuable intermediate for the synthesis of

more stable energetic materials, such as keto-RDX (2-oxo-1,3,5-trinitro-1,3,5-

triazacyclohexane).[3]

Quantitative Stability and Sensitivity Data
The following tables summarize the key quantitative data available for the stability and

sensitivity of N,N'-dinitrourea. For comparative purposes, data for the well-known explosive

RDX is also included where available.
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Property Value Notes

Physical State White crystalline solid

Density 1.98 g/cm³
Determined by helium

pycnometry.[3]

Oxygen Balance +21.33 %

This high positive oxygen

balance makes it an interesting

energetic material.[3]

Calculated Heat of Formation

(Gas Phase)
24.88 kJ mol⁻¹

Calculated using the G3MP2

method based on isodesmic

reactions.[4]

Sensitivity

Parameter
N,N'-Dinitrourea RDX Test Method

Impact Energy (J) 5 7
BAM Impact Test

(50% probability)[3]

Friction Load (N) 76 120
BAM Friction Test

(50% probability)[3]

Thermal Stability Parameter Value Test Method

Ignition Temperature 91 - 93 °C
Wood's metal bath ignition

test.[3]

Decomposition Onset (DSC) ~100 °C

Differential Scanning

Calorimetry, with nearly

complete decomposition

before this temperature.[5]

Activation Energy (Ignition) 78 kJ/mol

Calculated from ignition time

vs. reciprocal temperature

(Arrhenius plot) between 93 °C

and 131 °C.[3]
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Experimental Protocols
A detailed understanding of the methodologies used to obtain the above data is essential for

interpretation and replication.

Synthesis of N,N'-Dinitrourea
N,N'-dinitrourea is synthesized via the nitration of urea in a mixture of nitric and sulfuric acids at

low temperatures.[3][6]

Procedure:

A mixture of 95% sulfuric acid and 100% nitric acid is prepared and cooled to 0 °C.

Urea is slowly added to the cooled acid mixture over a period of approximately 30 minutes.

Crucially, the reaction temperature must be maintained below 5 °C throughout the addition of

urea.

The reaction mixture is then poured onto crushed ice, causing the N,N'-dinitrourea product to

precipitate.

The precipitate is collected by filtration, washed with cold water, and subsequently dried.

Caution: N,N'-dinitrourea is a powerful and sensitive explosive. All standard safety procedures

for handling energetic materials must be strictly followed.[3]

Sensitivity Testing
The impact and friction sensitivity of N,N'-dinitrourea were determined using the BAM

(Bundesanstalt für Materialforschung und -prüfung) standard methods, with some

modifications.

Impact Sensitivity: A 2 kg drop weight was utilized. The testing was conducted using an up-

and-down method on both sides of the 50% probability level to determine the energy at

which there is a 50% chance of detonation.[3]
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Friction Sensitivity: Similar to the impact test, an up-and-down method was employed to find

the friction load at which there is a 50% probability of detonation.[3]

Thermal Stability Analysis
Ignition Temperature: The ignition temperature was determined using a Wood's metal bath.

This test involves heating the sample in a controlled manner and observing the temperature

at which ignition occurs.[3]

Differential Scanning Calorimetry (DSC): DSC analysis was used to study the thermal

decomposition behavior of N,N'-dinitrourea. The sample is heated at a constant rate, and the

heat flow to or from the sample is measured, revealing exothermic decomposition events.[5]

[7]

In-situ Pyrolytic Fourier Transform Infrared Spectroscopy (FTIR): This technique was used to

identify the gaseous products of thermal decomposition, showing that the nitryl group is the

first to break, leading to the formation of N₂O and NO₂.[5]

Logical Relationships in Material Characterization
The following diagram illustrates the logical flow of characterizing a new energetic material like

N,N'-dinitrourea, from synthesis to a comprehensive assessment of its properties.

Characterization workflow for N,N'-dinitrourea.

Summary and Outlook
N,N'-dinitrourea is a highly energetic molecule with a favorable oxygen balance and high

density. However, its practical application is hindered by its high sensitivity to impact and

friction, as well as its low thermal stability. While it was found to be stable for several weeks in a

desiccator, its chemical lability and tendency to decompose, potentially through an autocatalytic

process initiated by traces of water, require careful handling.[3] The primary value of N,N'-

dinitrourea lies in its role as a precursor for synthesizing more stable and powerful energetic

materials. Further research into the stabilization of N,N'-dinitrourea or its derivatives could open

new avenues for its application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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